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Compound of Interest

Compound Name:
2-Amino-6-methyl-4-nitrobenzoic

acid

Cat. No.: B050834 Get Quote

Disclaimer: Initial searches for "2-Amino-6-methyl-4-nitrobenzoic acid" did not yield specific

information for a compound with this exact nomenclature. This guide therefore focuses on the

closely related and well-documented isomer, 2-Amino-4-methyl-6-nitrobenzoic acid (CAS No.

100093-07-0), assuming a potential typographical error in the original query.

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and spectral analysis of 2-Amino-4-methyl-6-nitrobenzoic acid. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Properties and Data
2-Amino-4-methyl-6-nitrobenzoic acid is a substituted aromatic carboxylic acid containing an

amino group, a methyl group, and a nitro group. These functional groups contribute to its

specific chemical reactivity and physical characteristics.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Amino-4-methyl-

6-nitrobenzoic acid. The data is primarily based on computed values from reputable chemical

databases.
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Property Value Source

Molecular Formula C₈H₈N₂O₄ --INVALID-LINK--[1]

Molecular Weight 196.16 g/mol --INVALID-LINK--[1]

IUPAC Name
2-amino-4-methyl-6-

nitrobenzoic acid
--INVALID-LINK--[1]

CAS Number 100093-07-0 --INVALID-LINK--[1]

XLogP3 1.5 --INVALID-LINK--[1]

Hydrogen Bond Donor Count 2 --INVALID-LINK--[1]

Hydrogen Bond Acceptor

Count
5 --INVALID-LINK--[1]

Rotatable Bond Count 1 --INVALID-LINK--[1]

Exact Mass 196.04840674 Da --INVALID-LINK--[1]

Monoisotopic Mass 196.04840674 Da --INVALID-LINK--[1]

Topological Polar Surface Area 109 Å² --INVALID-LINK--[1]

Heavy Atom Count 14 --INVALID-LINK--[1]

Complexity 250 --INVALID-LINK--[1]

Spectral Data
While specific experimental spectra for 2-Amino-4-methyl-6-nitrobenzoic acid are not readily

available in the searched literature, data for closely related isomers can provide an indication of

the expected spectral features.

¹H NMR: For the related compound 2-Methyl-6-nitrobenzoic acid in DMSO-d₆, proton signals

are observed at approximately δ 7.998, 7.733, 7.608 (aromatic protons), and 2.414 (methyl

protons) ppm.[2]

¹³C NMR: For 2-Amino-5-nitrobenzoic acid, carbon signals are present in the aromatic

region, with the carboxylic acid carbon appearing at a characteristic downfield shift.[3]
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IR Spectroscopy: The infrared spectrum of 4-methyl-3-nitrobenzoic acid shows characteristic

vibrations for the nitro group (symmetric stretching around 1340 cm⁻¹) and the carboxylic

acid group.[4] An IR spectrum for 2-methyl-6-nitrobenzoic acid is also available.[5]

Mass Spectrometry: The mass spectrum of 2-Methyl-6-nitrobenzoic acid is available for

review.[6]

Experimental Protocols
Synthesis of 2-Amino-4-methyl-6-nitrobenzoic Acid
(Proposed)
A plausible synthesis route for 2-Amino-4-methyl-6-nitrobenzoic acid can be adapted from

established methods for similar compounds, such as the synthesis of 2-methyl-4-nitrobenzoic

acid. This proposed protocol involves the nitration of a substituted toluene followed by

oxidation.

Workflow for the Proposed Synthesis:
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Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 2-Amino-4-methyl-6-nitrobenzoic acid.

Detailed Methodology:
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Nitration of 2-Amino-4-methyltoluene:

In a three-necked flask equipped with a stirrer and a dropping funnel, dissolve 2-amino-4-

methyltoluene in concentrated sulfuric acid at a low temperature (e.g., 0-5 °C).

Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise,

maintaining the low temperature.

After the addition is complete, allow the mixture to stir at room temperature for a specified

time to ensure complete nitration.

Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium

hydroxide solution) to precipitate the nitrated product, 2-amino-4-methyl-6-nitrotoluene.

Filter the precipitate, wash with water, and dry.

Oxidation to 2-Amino-4-methyl-6-nitrobenzoic acid:

Suspend the dried 2-amino-4-methyl-6-nitrotoluene in water.

Heat the suspension and slowly add a strong oxidizing agent, such as potassium

permanganate (KMnO₄), in portions.

Reflux the mixture until the purple color of the permanganate disappears, indicating the

completion of the oxidation.

Cool the reaction mixture and filter to remove manganese dioxide.

Acidify the filtrate with a strong acid (e.g., hydrochloric acid) to precipitate the crude 2-

Amino-4-methyl-6-nitrobenzoic acid.

Filter the crude product, wash with cold water, and dry.

Purification:

Recrystallize the crude product from a suitable solvent or solvent mixture (e.g.,

ethanol/water) to obtain the pure 2-Amino-4-methyl-6-nitrobenzoic acid.
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Analytical Characterization
The purified product should be characterized using standard analytical techniques to confirm its

identity and purity.

Workflow for Analytical Characterization:

Analytical Characterization Workflow

Purified Sample

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structural Confirmation
&

Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of the synthesized product.

Methodologies:

NMR Spectroscopy: Dissolve a small sample of the purified product in a suitable deuterated

solvent (e.g., DMSO-d₆ or CDCl₃). Record ¹H and ¹³C NMR spectra to confirm the proton and

carbon environments, respectively, and to ensure the absence of impurities.

IR Spectroscopy: Prepare a sample of the purified product as a KBr pellet or a mull. Record

the infrared spectrum to identify the characteristic functional group vibrations (e.g., N-H,

C=O, N-O stretching).

Mass Spectrometry: Analyze a sample of the purified product using a suitable mass

spectrometry technique (e.g., ESI-MS) to determine the molecular weight and fragmentation

pattern, further confirming the structure.
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Biological Activity and Signaling Pathways
Extensive searches of the available scientific literature did not yield any specific information

regarding the biological activity or associated signaling pathways for 2-Amino-4-methyl-6-

nitrobenzoic acid.

However, it is known that nitroaromatic compounds can exhibit a range of biological effects,

and their mechanisms of action are a subject of ongoing research.[7] For instance, some

nitroaromatic compounds are known to be bioreduced to reactive intermediates that can

interact with cellular macromolecules.

Given the lack of specific data for the target compound, a generalized logical relationship for

the potential bioactivation of a generic nitroaromatic compound is presented below. This is a

hypothetical pathway and has not been experimentally validated for 2-Amino-4-methyl-6-

nitrobenzoic acid.

Hypothetical Bioactivation Pathway:
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Hypothetical Bioactivation of a Nitroaromatic Compound
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Caption: A generalized, hypothetical pathway for the bioactivation of a nitroaromatic compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b050834?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Specific safety and handling data for 2-Amino-4-methyl-6-nitrobenzoic acid are not available.

Therefore, it is prudent to handle this compound with the care required for a novel chemical

with unknown toxicological properties. General precautions for handling aromatic nitro and

amino compounds should be followed.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of the compound in accordance with local, state, and federal regulations.

This guide provides a summary of the available and inferred information on 2-Amino-4-methyl-

6-nitrobenzoic acid. Further experimental investigation is required to fully elucidate its chemical,

physical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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